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Compound of Interest

Compound Name: Tranilast sodium

Cat. No.: B1139417

Essential Safety and Handling Guide for Tranilast
Sodium

This guide provides comprehensive, procedural information for the safe handling, storage, and
disposal of Tranilast sodium, tailored for researchers, scientists, and drug development
professionals. Following these protocols is essential for minimizing exposure risks and ensuring
a safe laboratory environment.

Hazard Identification and Safety Summary

Tranilast sodium is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects.[1] It is crucial to handle this compound with appropriate care to avoid ingestion,
inhalation, and contact with skin or eyes.[2] Engineering controls, personal protective
equipment, and proper hygiene are the primary means of controlling exposure.[3]

The following table summarizes the essential personal protective equipment (PPE) and
iImmediate actions required for handling Tranilast sodium in various situations.
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Situation

Required Action & Personal Protective
Equipment (PPE)

Routine Handling & Weighing

Engineering Controls: Use in a well-ventilated
area, preferably within a chemical fume hood.[2]
Gloves: Chemical-resistant gloves (e.g., nitrile).
[2][3] Eye Protection: Safety glasses or goggles.
[2][3] Body Protection: Laboratory coat.[2][3]
Respiratory: For fine powders or when dust
formation is likely, a NIOSH/MSHA-approved

respirator is recommended.[2]

Accidental Release (Spill)

PPE: Full PPE as for routine handling.[1]
Procedure: Evacuate non-essential personnel.
[3] Prevent dust generation.[3] Collect spilled
material using a damp cloth or a filtered
vacuum.[3] Place in a suitable, sealed container
for disposal.[2][3] Wash the spill area
thoroughly.

Fire

Extinguishing Media: Use water spray, dry
chemical, foam, or carbon dioxide extinguishers.
[1][2][3] Firefighter PPE: Wear self-contained

breathing apparatus and full protective clothing.

[1]3]

First Aid: Eye Contact

Immediate Action: Remove contact lenses if
present. Immediately flush eyes with large
amounts of water for at least 15 minutes,
holding eyelids apart.[1][4] Medical Attention:

Seek prompt medical attention.

First Aid: Skin Contact

Immediate Action: Remove contaminated
clothing.[1] Rinse skin thoroughly with plenty of
soap and water.[1][4] Medical Attention: Call a

physician if irritation persists.[2]

First Aid: Inhalation

Immediate Action: Move the person to fresh air.
[1][4] If breathing is difficult, provide respiratory

support.[1] Avoid mouth-to-mouth resuscitation.
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[1] Medical Attention: Seek immediate medical

attention.[3]

Immediate Action: Do NOT induce vomiting.[1]
) ) ) [4] Rinse mouth with water.[1][5] Medical
First Aid: Ingestion ) o )
Attention: Call a physician or Poison Control

Center immediately.[1][5]

Operational Plan: Standard Handling Protocol

Adherence to a standardized workflow is critical for safety. The following step-by-step protocol
outlines the procedure for routine handling of Tranilast sodium powder.

1. Preparation and Pre-Handling:

o Ensure the work area, specifically a certified chemical fume hood, is clean and uncluttered.
o Verify that an eyewash station and safety shower are accessible and operational.[1]

o Gather all necessary equipment: spatulas, weigh boats, containers, and solvents.

e Don the required PPE: laboratory coat, safety goggles, and chemical-resistant gloves.

2. Weighing and Aliquoting:

e Perform all manipulations of the powder within the chemical fume hood to minimize
inhalation risk.[6]

e Handle the container carefully to avoid generating dust.

» Use a dedicated spatula to transfer the desired amount of Tranilast sodium to a weigh boat.

o Close the primary container tightly immediately after use.[2]

3. Solubilization:

e Tranilast sodium is soluble in DMSO.[7][8]

e Add the desired solvent to the vessel containing the weighed powder.

o Ensure the solution is fully dissolved before use. Solutions can typically be stored at -20°C
for up to one month.[7][9]

4. Post-Handling and Cleanup:

o Decontaminate all surfaces and equipment used.
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o Dispose of all contaminated disposable materials (e.g., weigh boats, gloves) as hazardous
waste according to institutional guidelines.

e Remove PPE in the correct order to avoid self-contamination.

» Wash hands thoroughly with soap and water after removing gloves.[1][5]

5. Storage:

» Store Tranilast sodium powder in a tightly sealed container in a cool, well-ventilated area,
away from strong acids, alkalis, and oxidizing agents.[1][2]
 Recommended storage temperature for the powder is -20°C.[1][8][9]
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// Node Definitions prep [label="1. Preparation\n- Assemble PPE\n-
Prepare Fume Hood\n- Verify Safety Equipment", fillcolor="#F1F3F4",
fontcolor="#202124"]; weigh [label="2. Weighing\n- Handle in Fume
Hood\n- Minimize Dust\n- Seal Container After Use",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; dissolve [label="3.
Solubilization\n- Add Solvent (e.g., DMSO)\n- Ensure Complete
Dissolution", fillcolor="#4285F4", fontcolor="#FFFFFF"]; use
[Label="4. Experimental Use\n- Follow Protocol", fillcolor="#34A853",
fontcolor="#FFFFFF"]; cleanup [label="5. Post-Handling Cleanup\n-
Decontaminate Surfaces\n- Dispose of Consumables",
fillcolor="#FBBCO5", fontcolor="#202124"]; dispose [label="6. Waste
Disposal\n- Segregate Hazardous Waste\n- Follow Institutional Policy",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; store [label="7. Storage\n-
Tightly Sealed Container\n- Store at -20°C", fillcolor="#5F6368",
fontcolor="#FFFFFF"];

// Edges prep -> weigh; weigh -> dissolve; dissolve -> use; use ->
cleanup; cleanup -> dispose; weigh -> store [style=dashed,
constraint=false]; }

Diagram 1: Standard procedure for handling Tranilast Sodium.

Emergency and Disposal Plans
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Immediate and correct response to emergencies is vital. All personnel must be familiar with
these procedures.

Emergency Response Protocol

1. Spill Response:

o Assess: Determine the size and nature of the spill.

» Evacuate: Alert others and evacuate the immediate area if necessary.[1]

o Contain: Prevent the spill from spreading. For powders, avoid creating dust.[3]

o Clean: Wearing full PPE, cover the spill with an absorbent material.[1] Collect the material
with spark-resistant tools and place it into a labeled, sealed container for hazardous waste
disposal.[10]

o Decontaminate: Clean the spill area thoroughly with soap and water.

2. Personal Exposure Response:

o Eye Contact: Immediately use the nearest eyewash station to flush eyes for at least 15
minutes. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with large amounts
of soap and water.[1] Seek medical attention if symptoms develop.

« Inhalation: Move to fresh air immediately.[1] Seek medical attention.

 Ingestion: Rinse mouth with water. Do not induce vomiting.[1] Seek immediate medical
attention.
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// Node Definitions incident [label="Incident Occurs\n(Spill,
Exposure, Fire)", shape=diamond, fillcolor="#EA4335",
fontcolor="#FFFFFF"]; assess [label="Assess Situation\n- Is the area
safe?\n- What is the hazard?", fillcolor="#FBBCO5",
fontcolor="#202124"1;

spill [label="Spill", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; exposure [label="Personal Exposure",
shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; fire
[Label="Fire", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"];
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spill proc [label="Spill Response\nl. Evacuate & Alert\n2. Wear Full
PPE\n3. Contain & Clean Up\n4. Dispose as HazWaste",
fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box]; exposure proc
[Label="Exposure Response\n- Skin: Wash with soap/water\n- Eyes: Flush
for 15 min\n- Inhalation: Move to fresh air\n- Ingestion: Rinse
mouth", fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box];

fire proc [label="Fire Response\nl. Activate Alarm\n2. Evacuate
Area\n3. Use C02, Dry Chemical, or\nWater Spray Extinguisher",
fillcolor="#4285F4", fontcolor="#FFFFFF", shape=box];

medical [label="Seek Medical Attention", fillcolor="#34A853",
fontcolor="#FFFFFF"]; report [label="Report Incident to Supervisor",
fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges incident -> assess; assess -> spill [label="Spill"]; assess -
> exposure [label="Exposure"]; assess -> fire [label="Fire"];

spill -> spill proc; exposure -> exposure proc; fire -> fire proc;

exposure proc -> medical; spill proc -> report; fire proc -> report;
medical -> report; }

Diagram 2: Logical workflow for emergency response.

Disposal Plan

Proper disposal is necessary to mitigate environmental hazards, as Tranilast sodium is very
toxic to aquatic life.[1]

1. Waste Collection:

All materials contaminated with Tranilast sodium, including gloves, weigh boats, pipette
tips, and excess material, must be collected as chemical hazardous waste.
Collect waste in a clearly labeled, sealed, and compatible container.[2]

2. Disposal Procedure:

Do not dispose of Tranilast sodium down the drain or in regular trash.[1]
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» Follow all local, state, and federal regulations for the disposal of hazardous waste.[5]

» Arrange for pickup by your institution's certified hazardous waste management provider.

e For unused or expired product, dispose of the contents and container at an approved waste
disposal plant.[1] If a take-back program is unavailable, mix the material with an inert
substance like cat litter or dirt, place it in a sealed plastic bag, and dispose of it in the trash,
ensuring all personal information is removed from the original container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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